Cas no 10140-02-0 (2-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yloxy)-N,N-dimethylethanaminium (2Z)-3-carboxyprop-2-enoate)

• Product name: 2-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yloxy)-N,N-dimethylethanaminium (2Z)-3-carboxyprop-2-enoate
• CAS No: 10140-02-0
• MF: C₂₃H₂₇NO₅
• MW: 397.464186906815
• CID: 1128930
• PubChem ID: 6433526

2-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yloxy)-N,N-dimethylethanaminium (2Z)-3-carboxyprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-(10,11-dihydro-5H-dibenzo[a,d][7]annulen-5-yloxy)-N,N-dimethylethanaminium (2Z)-3-carboxyprop-2-enoate
• 2-(6,11-dihydro-5H-dibenzo[1,2-a:1',2'-e][7]annulen-11-yloxy)ethyl-dimethylazanium,(Z)-4-hydroxy-4-oxobut-2-enoate
• 5-(2-(Dimethylamino)ethoxy)-10,11-dihydro-5H-dibenzo(a,d)cycloheptene maleate
• Ethylamine, 2-((10,11-dihydro-5H-dibenzo(a,d)cyclohepten-5-yl)oxy)-N,N-dimethyl-, maleate (1:1)
• 10140-02-0

• Inchi： InChI=1S/C19H23NO.C4H4O4/c1-20(2)13-14-21-19-17-9-5-3-7-15(17)11-12-16-8-4-6-10-18(16)19;5-3(6)1-2-4(7)8/h3-10,19H,11-14H2,1-2H3;1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： KYBHMKMWMRJKRY-BTJKTKAUSA-N
• SMILES： C[NH+](C)CCOC1C2=CC=CC=C2CCC3=CC=CC=C13.C(=CC(=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 397.18901
• Monoisotopic Mass: 397.188923
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.1

Experimental Properties

• Boiling Point: 388.7°C at 760 mmHg
• Flash Point: 114.5°C
• PSA: 91.1
• LogP: 3.16460